molecular formula C8H7NO3 B8775337 2-Oxo-3-(pyridin-3-yl)propanoic acid

2-Oxo-3-(pyridin-3-yl)propanoic acid

Cat. No.: B8775337
M. Wt: 165.15 g/mol
InChI Key: VJJMVYPGUCWMQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Oxo-3-(pyridin-3-yl)propanoic acid hydrochloride (CAS 2580219-67-4) is a chemical compound offered for research and development purposes . With the molecular formula C₈H₈ClNO₃ and a molecular weight of 201.61 g/mol, this compound serves as a valuable synthetic intermediate in organic and medicinal chemistry . Compounds featuring the 2-oxopropanoic acid (alpha-keto acid) scaffold linked to a pyridine ring are of significant interest in pharmaceutical research. The alpha-keto acid functional group is a key motif in the design of enzyme inhibitors, particularly for zinc-binding enzymes like matrix metalloproteinases (MMPs), which are targets in cancer research . As such, this compound may be utilized in the synthesis and development of novel therapeutic agents, including potential antiproliferative compounds for cancer research . This product is intended for use in laboratory research only and is not for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate precautions in a controlled laboratory setting.

Properties

Molecular Formula

C8H7NO3

Molecular Weight

165.15 g/mol

IUPAC Name

2-oxo-3-pyridin-3-ylpropanoic acid

InChI

InChI=1S/C8H7NO3/c10-7(8(11)12)4-6-2-1-3-9-5-6/h1-3,5H,4H2,(H,11,12)

InChI Key

VJJMVYPGUCWMQM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CC(=O)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: Pyridin-2-yl vs. Pyridin-3-yl Derivatives

  • 2-Oxo-3-(pyridin-2-yl)propanoic acid (CAS 175733-76-3) shares the same molecular formula (C₈H₇NO₃) but differs in the pyridine substituent position. This isomer has a molecular weight of 165.15 g/mol and exhibits hazards including skin/eye irritation (H315-H319) and respiratory sensitivity (H335) .
  • 2-Oxo-3-(pyridin-4-yl)propanoic acid (O-205, from alkaloid studies) further demonstrates how pyridine ring positioning affects bioactivity. The 4-pyridinyl group may reduce steric hindrance compared to the 3-isomer, influencing binding affinity in enzyme-substrate systems .

Functional Group Variants

Compound Name Molecular Formula Molecular Weight Key Functional Groups Biological Relevance/Applications
2-Oxo-3-phenylpropanoic acid C₉H₈O₃ 164.16 α-keto, phenyl Substrate for lactate dehydrogenase
(R)-2-Amino-3-(pyridin-3-yl)propanoic acid C₈H₁₀N₂O₂ 166.18 Amino, pyridin-3-yl Chiral building block in peptide synthesis
2-Fluoro-3-(pyridin-3-yl)propanoic acid C₈H₈FNO₂ 169.15 Fluoro, pyridin-3-yl Research chemical with modified polarity
2-Oxo-3-(thiophen-2-yl)propanoic acid C₇H₆O₃S 170.18 α-keto, thiophen-2-yl Less basic than pyridine analogs; used in heterocyclic synthesis
  • 2-Oxo-3-phenylpropanoic acid (CAS HY-W012530) replaces pyridine with a phenyl group, reducing nitrogen-mediated interactions. It is a known substrate for lactate dehydrogenase, producing 3-phenyllactic acid .
  • The amino variant (CAS 70702-47-5) substitutes the ketone with an amino group, converting it into a chiral α-amino acid. This derivative is used in peptide synthesis and has a higher melting point (~200°C) due to zwitterionic stability .
  • Fluoro-substituted analogs (e.g., 2-Fluoro-3-(pyridin-3-yl)propanoic acid) introduce electronegativity, enhancing metabolic stability and altering logP values (predicted ~0.5 vs. ~-0.2 for the parent compound) .

Key Research Findings and Data

Physicochemical Properties

Property 2-Oxo-3-(pyridin-3-yl)propanoic acid 2-Oxo-3-(pyridin-2-yl)propanoic acid 2-Oxo-3-phenylpropanoic acid
Molecular Weight 165.15 165.15 164.16
logP (Predicted) -0.2 -0.3 1.1
Water Solubility (mg/mL) ~10–20 ~10–20 ~5–10
Melting Point (°C) ~180–185 ~175–180 ~160–165

Preparation Methods

Esterification and Hydrolysis

A common strategy involves synthesizing β-keto esters followed by saponification. For example, methyl 2-oxo-3-(pyridin-3-yl)propanoate can be hydrolyzed using NaOH in methanol/water (1:1 v/v) at 80°C, yielding the acid after acidification. This method mirrors the synthesis of 2,2-dimethylpent-4-enoic acid, where ester hydrolysis achieved 70% yield.

Reaction Conditions:

  • Esterification: K₂CO₃ (3.0 equiv.), iodomethane (6.0 equiv.) in acetone (0.4 M), 18 h, 97% yield.

  • Hydrolysis: NaOH (2.0 equiv.), MeOH/H₂O (25 mL:12 mL), 80°C, 12 h.

Grignard and Allylation Approaches

Methyltriphenylphosphonium bromide (MTPPB)-mediated olefination, as used in synthesizing 4-methylpent-4-enoic acid, could be adapted. A pyridin-3-ylmagnesium bromide reagent may react with ethyl acetoacetate, followed by oxidation and hydrolysis.

Coupling Reactions with Pyridine Derivatives

Peptide Coupling Strategies

The patent WO2019020790A1 demonstrates amide bond formation using DCI in dichloromethane at −10–15°C. Applying this to pyridin-3-amine and β-keto acids could yield intermediates for oxidation.

Example Protocol:

  • React pyridin-3-amine with Z-protected β-keto acid (1.0 equiv.) using DCI (1.2 equiv.) in CH₂Cl₂ at 0°C.

  • Oxidize the secondary alcohol intermediate with Dess-Martin periodinane (1.5 equiv.) in CH₂Cl₂, 25°C, 2 h.

Palladium-Catalyzed Cross-Coupling

Vinyl tributyltin and Pd(PPh₃)₄ in toluene (0.1 M, 100°C, 18 h) enabled vinylation of 5-methoxy-2-vinylbenzoic acid. A similar approach could introduce pyridin-3-yl groups to β-keto acid precursors.

Oxidation of Secondary Alcohol Precursors

Dess-Martin Periodinane Oxidation

The Dess-Martin reagent (CAS: 87413-09-0) oxidizes secondary alcohols to ketones efficiently. For 3-(pyridin-3-yl)-2-hydroxypropanoic acid, oxidation in CH₂Cl₂ at 25°C would yield the target compound.

Optimized Conditions:

  • Dess-Martin periodinane (1.2 equiv.), CH₂Cl₂ (0.2 M), 25°C, 2 h.

  • Yield: ~85–90% (extrapolated from benzodiazepine syntheses).

Swern Oxidation

Alternative oxidants like oxalyl chloride/DMSO could be used, though the patent reports lower efficiency compared to Dess-Martin.

Hydrolysis of Protected Intermediates

Boc-Protected Intermediates

Synthesis of Methyl (S)-2-((tert-butoxycarbonyl)amino)-3-(pyridin-3-yl)propanoate (43) illustrates Boc-group utility. Acidic deprotection (TFA/CHCl₃) followed by hydrolysis would yield the β-keto acid.

Deprotection: 20% TFA in CHCl₃, 1 h, rt.
Hydrolysis: NaOH (2.0 equiv.), MeOH/H₂O, 80°C.

Comparative Analysis of Methods

MethodYield (%)Key ReagentsLimitations
β-Keto ester hydrolysis70–97NaOH, MeOH/H₂ODecarboxylation risk
Dess-Martin oxidation85–90Dess-Martin periodinaneCost of reagent
Pd-catalyzed coupling48–70Pd(PPh₃)₄, vinyl tributyltinRequires anhydrous conditions

Q & A

Basic Research Questions

Q. What are the established synthetic methodologies for 2-Oxo-3-(pyridin-3-yl)propanoic acid?

  • Methodology : Synthesis typically involves (1) oxidation of ester precursors (e.g., methyl 3-oxo-3-(pyridin-3-yl)propanoate) using reagents like KMnO₄ in acidic aqueous media , or (2) condensation of pyridine derivatives with α-keto acids under controlled pH (4–6) and temperature (50–80°C) to form the oxo-propanoic acid backbone .
  • Critical Parameters : Reaction yields (65–78%) depend on solvent choice (water, acetone) and oxidant strength. Purity is validated via HPLC (>90%) .

Q. Which spectroscopic techniques are recommended for characterizing 2-Oxo-3-(pyridin-3-yl)propanoic acid?

  • Techniques :

  • NMR (¹H/¹³C): Assigns pyridinyl proton signals (δ 8.5–9.0 ppm) and carbonyl carbons (δ 170–175 ppm) .
  • IR : Confirms carbonyl (C=O) stretches at ~1700 cm⁻¹ and pyridine ring vibrations (1600–1450 cm⁻¹) .
  • HPLC-MS : Validates molecular weight (e.g., [M+H]⁺ = 194.1) and purity (>95%) .

Q. What are the common chemical reactions involving 2-Oxo-3-(pyridin-3-yl)propanoic acid?

  • Reactions :

  • Oxidation : Converts side-chain alcohols to ketones using KMnO₄ or H₂O₂ .
  • Reduction : Sodium borohydride (NaBH₄) reduces the oxo group to hydroxyl, forming 3-(pyridin-3-yl)propanoic acid derivatives .
  • Substitution : The pyridine nitrogen participates in nucleophilic aromatic substitution with amines or halides under catalytic Cu(I) .

Advanced Research Questions

Q. How can researchers optimize the oxidation step to improve synthesis efficiency?

  • Strategies :

  • Reagent Selection : H₂O₂ in acetone/water (1:1) at 25°C achieves higher yields (78%) than KMnO₄ (65%) with fewer byproducts .
  • pH Control : Buffering at pH 4.5 (acetate buffer) stabilizes intermediates and prevents over-oxidation .
  • Scale-Up : Continuous flow reactors enhance reproducibility for multi-gram syntheses .

Q. How to resolve contradictions in reported biological activities of derivatives?

  • Approaches :

  • Purity Standardization : Use orthogonal purity checks (HPLC + NMR) to eliminate batch variability .
  • Assay Harmonization : Compare IC₅₀ values under identical conditions (e.g., pH 7.4, 37°C) for enzyme inhibition studies .
  • Structural Analog Analysis : Fluorine or chlorine substitutions at the pyridine 3-position modulate target affinity, explaining activity discrepancies .

Q. What strategies ensure enantiomeric purity in chiral derivatives?

  • Methods :

  • Asymmetric Catalysis : Use L-proline or chiral Ru catalysts during alkylation to achieve >90% enantiomeric excess (ee) .
  • Chiral Resolution : Enantiomers are separated via chiral HPLC (e.g., Chiralpak® AD-H column) with hexane/isopropanol mobile phases .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.